3-(Benzylsulfanyl)-5-fluoropyridine

• Molecular Formula: C12H10FNS
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 3-benzylsulfanyl-5-fluoropyridine
• InChI: InChI=1S/C12H10FNS/c13-11-6-12(8-14-7-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: VEDHOXNIBHOUDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CN=CC(=C2)F

Description

3-(Benzylsulfanyl)-5-fluoropyridine is a useful research compound. Its molecular formula is C12H10FNS and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-5-fluoropyridine (522 mg) in toluene (5 mL) were added phenylmethanethiol (370 mg), N,N-diisopropylethylamine (831 mg), tris(dibenzylideneacetone)dipalladium(0) (108 mg) and 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene (138 mg), and the mixture was stirred under an argon atmosphere at 80° C. for 2 hr. The reaction mixture was diluted with water and extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate, and filtered through silica gel. The filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent:hexane→hexane-ethyl acetate=10:1) to give the title compound as an orange oil (yield 587 mg, 90%).